Cas no 119165-69-4 (Pyridine,2-(4,5-dihydro-2-oxazolyl)-)

• Product Name: Pyridine,2-(4,5-dihydro-2-oxazolyl)-
• CAS No: 119165-69-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD28015595
• CID: 133035
• PubChem ID: 15426957
• Update Time: 2025-07-02

Pyridine,2-(4,5-dihydro-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(4,5-dihydro-2-oxazolyl)-
• Pyridine, 2-(4,5-dihydro-2-oxazolyl)- (9CI)
• 2-(pyridin-2-yl)-4,5-dihydrooxazole
• 119165-69-4
• MFCD28015595
• D75595
• 2-(2-oxazolinyl)pyridine
• Pyridyl Oxazoline
• BS-50957
• GBSQTQRZHMQHGH-UHFFFAOYSA-N
• SCHEMBL590066
• DTXSID301313041
• 2-pyridin-2-yl-4,5-dihydro-1,3-oxazole
• 2-(4,5-Dihydro-2-oxazolyl)pyridine
• 2-(2-Pyridyl)-2-oxazoline
• CS-0094593
• 2-(4,5-Dihydro-1,3-oxazol-2-yl)pyridine
• DB-278177
• Pyridine, 2-(4,5-dihydro-2-oxazolyl)-

• MDL： MFCD28015595
• Inchi： 1S/C8H8N2O/c1-2-4-9-7(3-1)8-10-5-6-11-8/h1-4H,5-6H2
• InChI Key： GBSQTQRZHMQHGH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CN=2)=NCC1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 34.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine,2-(4,5-dihydro-2-oxazolyl)-

Recent Advances in the Application of Pyridine,2-(4,5-dihydro-2-oxazolyl)- (CAS: 119165-69-4) in Chemical Biology and Pharmaceutical Research

Pyridine,2-(4,5-dihydro-2-oxazolyl)- (CAS: 119165-69-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridine and oxazoline moieties, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The unique structural features of Pyridine,2-(4,5-dihydro-2-oxazolyl)- enable it to interact with a wide range of biological targets, making it a valuable scaffold for medicinal chemistry.

One of the most notable advancements in the application of Pyridine,2-(4,5-dihydro-2-oxazolyl)- is its role in the design of kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Pyridine,2-(4,5-dihydro-2-oxazolyl)- exhibit potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR. These findings suggest that this compound could serve as a promising starting point for the development of novel anticancer therapies. The study also highlighted the compound's favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability.

In addition to its applications in oncology, Pyridine,2-(4,5-dihydro-2-oxazolyl)- has shown promise in the field of antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in bacterial metabolism. These findings underscore the potential of Pyridine,2-(4,5-dihydro-2-oxazolyl)- as a scaffold for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Another area of interest is the anti-inflammatory potential of Pyridine,2-(4,5-dihydro-2-oxazolyl)-. A 2022 study in the European Journal of Pharmacology reported that this compound and its derivatives can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. The study demonstrated that these compounds significantly reduce the production of pro-inflammatory cytokines in vitro and in vivo, suggesting their potential utility in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The researchers also noted that the compound's low toxicity profile makes it an attractive candidate for further development.

Despite these promising findings, challenges remain in the optimization and clinical translation of Pyridine,2-(4,5-dihydro-2-oxazolyl)--based therapeutics. Issues such as selectivity, off-target effects, and scalability of synthesis need to be addressed in future research. However, the growing body of evidence supporting the biological activities of this compound underscores its potential as a versatile tool in drug discovery. Continued exploration of its chemical space and mechanistic studies will likely yield new insights and opportunities for therapeutic innovation.

In conclusion, Pyridine,2-(4,5-dihydro-2-oxazolyl)- (CAS: 119165-69-4) represents a valuable scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial activity, and anti-inflammatory effects highlight its broad utility and potential for addressing unmet medical needs. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.